Cas no 537017-19-9 (6-(5-bromofuran-2-yl)-3-(4-methoxyphenyl)-1,2,4triazolo3,4-b1,3,4thiadiazole)

• Product Name: 6-(5-bromofuran-2-yl)-3-(4-methoxyphenyl)-1,2,4triazolo3,4-b1,3,4thiadiazole
• CAS No: 537017-19-9
• MF: C₁₄H₉BrN₄O₂S
• MW: 377.215860128403
• CID: 6430298
• PubChem ID: 3688229
• Update Time: 2025-07-08

6-(5-bromofuran-2-yl)-3-(4-methoxyphenyl)-1,2,4triazolo3,4-b1,3,4thiadiazole Chemical and Physical Properties

Names and Identifiers

• 6-(5-bromofuran-2-yl)-3-(4-methoxyphenyl)-1,2,4triazolo3,4-b1,3,4thiadiazole
• 1,2,4-Triazolo[3,4-b][1,3,4]thiadiazole, 6-(5-bromo-2-furanyl)-3-(4-methoxyphenyl)-
• IFLab1_004961
• AKOS024603786
• SR-01000010859-1
• 537017-19-9
• AB00685769-01
• 6-(5-bromofuran-2-yl)-3-(4-methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• SR-01000010859
• F1219-1606
• HMS1426B11

• Inchi： 1S/C14H9BrN4O2S/c1-20-9-4-2-8(3-5-9)12-16-17-14-19(12)18-13(22-14)10-6-7-11(15)21-10/h2-7H,1H3
• InChI Key： ITAVIUIRTCANGN-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=NN3C(=NN=C3C3C=CC(=CC=3)OC)S2)O1

Computed Properties

• Exact Mass: 375.96296g/mol
• Monoisotopic Mass: 375.96296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 93.7Ų

Experimental Properties

• Density: 1.81±0.1 g/cm3(Predicted)
• pka: -0.72±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 6-(5-bromofuran-2-yl)-3-(4-methoxyphenyl)-1,2,4triazolo3,4-b1,3,4thiadiazole

6-(5-Bromofuran-2-yl)-3-(4-methoxyphenyl)-1,2,4-triazolo[3,4-b]1,3,4-thiadiazole: A Comprehensive Overview

6-(5-Bromofuran-2-yl)-3-(4-methoxyphenyl)-1,2,4-triazolo[3,4-b]1,3,4-thiadiazole is a complex heterocyclic compound with the CAS registry number 537017-19-9. This compound belongs to the class of triazolothiadiazoles, which are known for their unique structural features and potential applications in various fields. The molecule consists of a triazolo[3,4-b]thiadiazole core fused with a 5-bromofuran and a 4-methoxyphenyl group. These substituents significantly influence the compound's chemical properties and reactivity.

The synthesis of 6-(5-Bromofuran-2-yl)-3-(4-methoxyphenyl)-1,2,4-triazolo[3,4-b]1,3,4-thiadiazole involves a series of multi-step reactions. Recent studies have highlighted the importance of optimizing synthetic pathways to improve yield and purity. Researchers have explored various methodologies, including microwave-assisted synthesis and catalytic systems, to enhance the efficiency of this process. The use of microwave irradiation has been shown to significantly reduce reaction times while maintaining high product quality.

One of the most intriguing aspects of this compound is its potential application in drug discovery. The presence of a bromine atom in the furan ring introduces electron-withdrawing effects that can modulate the compound's electronic properties. This makes it a promising candidate for targeting specific biological pathways. Recent research has focused on its ability to inhibit certain enzymes and receptors associated with neurodegenerative diseases and cancer.

In addition to its biological applications, 6-(5-Bromofuran-2-yl)-3-(4-methoxyphenyl)-1,2,4-triazolo[3,4-b]1,3,4-thiadiazole has shown potential in materials science. Its heterocyclic structure provides unique electronic and optical properties that make it suitable for use in advanced materials such as organic semiconductors and sensors. Studies have demonstrated its ability to act as a sensitive detector for environmental pollutants due to its high responsiveness to specific chemical stimuli.

The compound's stability under various conditions is another critical factor that influences its practical applications. Recent thermal analysis studies have revealed that it exhibits good thermal stability up to 200°C under inert conditions. This makes it suitable for applications that require exposure to elevated temperatures without significant degradation.

From an environmental standpoint, understanding the fate and transport of 6-(5-Bromofuran-2-yl)-3-(4-methoxyphenyl)-1,2,4-triazolo[3,b]thiadiazole in natural systems is essential for assessing its potential impact on ecosystems. Research has shown that it undergoes slow degradation under aerobic conditions due to its stable heterocyclic framework. However, further studies are needed to fully understand its biodegradation pathways and environmental persistence.

In conclusion,6-(5-Bromofuran-2-yl)-3-(4-methoxyphenyl)-1,b-triazo[b]thiadiazole (CAS No: 537017-19-9) is a versatile compound with promising applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for both academic research and industrial development. As new insights into its properties continue to emerge from cutting-edge studies around the world